(E)-ethyl 4-(2-cyano-3-oxo-3-(phenylamino)prop-1-en-1-yl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[(E)-3-anilino-2-cyano-3-oxoprop-1-enyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H20N4O3/c1-2-24-17(23)21-10-8-20(9-11-21)13-14(12-18)16(22)19-15-6-4-3-5-7-15/h3-7,13H,2,8-11H2,1H3,(H,19,22)/b14-13+
• InChI Key: FKGNSVLWPMVBAI-BUHFOSPRSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C=C(C#N)C(=O)NC2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)N1CCN(CC1)/C=C(\C#N)/C(=O)NC2=CC=CC=C2
• Molecular Formula: C17H20N4O3
• Molecular Weight: 328.4 g/mol

Description

(E)-ethyl 4-(2-cyano-3-oxo-3-(phenylamino)prop-1-en-1-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C17H20N4O3 and its molecular weight is 328.372. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthesis

• Decyclization Reactions : Ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates were found to react with secondary amines, producing N,N′-disubstituted piperazine derivatives (Vasileva et al., 2018).
• Synthesis of Piperazine Substituted Quinolones : A method was developed for the direct condensation of ethyl [4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-3-quinoline] carboxylate with N1-monosubstituted piperazine hydrochlorides or amino acid ester hydrochloride (Fathalla & Pazdera, 2017).

Antimicrobial and Biological Activities

• Mannich Reaction and Antimicrobial Activity : A study on 1,2,4-triazol-3-one derivatives showed that the Mannich bases with piperazine nucleus exhibited good antimicrobial activity against test microorganisms (Fandaklı et al., 2012).
• Synthesis and Biological Activities of Hybrid Molecules : Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates with various moieties were synthesized, showing antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013).
• Sequential Synthesis of Piperazines and Their Potential Use : The synthesis of 1,4-bis[6,9-dihydro-6-oxo-9-phenyl-1H-purin-2-yl]piperazines by a domino three-component process suggests potential pharmaceutical applications (Fang et al., 2012).

Drug Ligand Research and Photoluminescence Properties

• Coordination Polymers with Drug Ligand : Two 2D coordination polymers containing the Enoxacin drug ligand were synthesized, exhibiting interesting photoluminescence properties (Yu et al., 2006).